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Compound of Interest

Tenofovir-C3-O-C15-CF3
Compound Name:
ammonium

Cat. No.: B13914339

In-Depth Technical Guide: Tenofovir-C3-O-C15-
CF3 Ammonium

This technical guide provides a comprehensive overview of the molecular properties,
mechanism of action, and putative experimental evaluation of Tenofovir-C3-O-C15-CF3
ammonium, a novel prodrug of the antiretroviral agent tenofovir. This document is intended for
researchers, scientists, and professionals involved in the field of drug development and

infectious diseases.

Core Molecular Data

The fundamental molecular characteristics of Tenofovir-C3-0-C15-CF3 ammonium are
summarized below. This information is critical for a range of experimental procedures, including
dosage calculations and analytical method development.

Property Value
Molecular Formula C2sHs2F3NeOsP
Molecular Weight 640.72 g/mol
CAS Number 2611373-80-7
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Putative Mechanism of Action and Signaling
Pathway

Tenofovir-C3-0-C15-CF3 ammonium is a prodrug of tenofovir, a potent nucleotide reverse
transcriptase inhibitor (NRTI). Upon administration, it is anticipated to undergo intracellular
metabolism to its active form, tenofovir diphosphate. This active metabolite acts as a
competitive inhibitor of the viral reverse transcriptase enzyme, a critical component for the
replication of retroviruses such as HIV. By mimicking the natural substrate, deoxyadenosine
triphosphate, tenofovir diphosphate is incorporated into the nascent viral DNA chain. However,
due to the lack of a 3'-hydroxyl group, it acts as a chain terminator, effectively halting DNA
synthesis and preventing viral replication.
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Figure 1: Proposed Mechanism of Action of Tenofovir-C3-O-C15-CF3 Ammonium
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Figure 2: General Synthetic Workflow for a Tenofovir Prodrug
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Figure 3: Workflow for In Vitro Anti-HIV Activity Assay
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Figure 4: Workflow for In Vivo Pharmacokinetic Study
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 To cite this document: BenchChem. ["Tenofovir-C3-O-C15-CF3 ammonium™ molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13914339#tenofovir-c3-0-c15-cf3-ammonium-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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